Cas no 2248220-34-8 ((1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine)

• Product Name: (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine
• CAS No: 2248220-34-8
• MF: C₆H₉F₄N
• MW: 171.135975599289
• CID: 6406778
• PubChem ID: 137939992
• Update Time: 2025-10-31

(1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2248220-34-8
• EN300-6505936
• (1S)-1-(2,2,3,3-tetrafluorocyclobutyl)ethan-1-amine
• (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine

• Inchi： 1S/C6H9F4N/c1-3(11)4-2-5(7,8)6(4,9)10/h3-4H,2,11H2,1H3/t3-,4?/m0/s1
• InChI Key： OHCXQEACVZONHV-WUCPZUCCSA-N
• SMILES： FC1(C(CC1[C@H](C)N)(F)F)F

Computed Properties

• Exact Mass: 171.06711194g/mol
• Monoisotopic Mass: 171.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine

Comprehensive Overview of (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine (CAS No. 2248220-34-8)

The compound (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine, identified by its CAS No. 2248220-34-8, is a fluorinated cyclobutyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and fluorine-rich structure make it a valuable intermediate for designing novel bioactive molecules. The tetrafluorocyclobutyl moiety enhances metabolic stability and lipophilicity, addressing key challenges in drug discovery, such as bioavailability and target selectivity.

In recent years, fluorinated compounds like (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine have gained attention due to their role in optimizing drug candidates. Researchers frequently explore its applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with trends in precision medicine. The compound's chiral center (1S-configuration) is particularly relevant for asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical production.

The demand for fluorinated building blocks like CAS No. 2248220-34-8 has surged, driven by advancements in AI-driven molecular design and high-throughput screening. Users often search for "fluorocyclobutyl amine applications" or "chiral amine synthesis," reflecting industry interest. This compound's compatibility with cross-coupling reactions and bioisosteric replacement strategies further elevates its utility in medicinal chemistry.

From a synthetic perspective, (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine offers scalability via catalytic hydrogenation or enzymatic resolution. Its stability under physiological conditions makes it a candidate for prodrug development, a trending focus area for improving therapeutic efficacy. Discussions on platforms like PubMed and PatSnap highlight its use in patents targeting G-protein-coupled receptors (GPCRs) and ion channel modulators.

Environmental and regulatory considerations are also critical. The compound's low ecotoxicity profile aligns with the EPA’s Safer Choice Initiative, addressing growing consumer demand for sustainable chemicals. Searches for "green fluorination methods" or "PFAS alternatives" underscore the relevance of 2248220-34-8 in eco-friendly innovation.

In summary, (1S)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine (CAS No. 2248220-34-8) exemplifies the intersection of cutting-edge chemistry and market-driven needs. Its versatility in drug design, coupled with sustainability advantages, positions it as a pivotal tool for researchers navigating the evolving landscape of life sciences.